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Compound of Interest

Compound Name: Glycidyl caprylate

Cat. No.: B113834

Technical Support Center: Glycidyl Caprylate
Interactions

Welcome to the technical support center for researchers working with Glycidyl Caprylate. This
resource provides answers to frequently asked questions and troubleshooting guidance for
experiments involving this compound and its potential side reactions with biological
macromolecules.

Frequently Asked Questions (FAQs)

Q1: What is Glycidyl Caprylate and why are its side reactions with biological macromolecules
a concern?

Glycidyl Caprylate (CAS 24412-91-7) is the ester of glycidol and caprylic acid.[1] The key
feature of this molecule is the glycidyl group, which contains a reactive epoxide ring. Epoxides
are electrophilic and can react with nucleophilic groups present in biological macromolecules.
This reactivity is a significant concern for researchers in drug development and toxicology
because covalent modification of proteins and DNA can lead to altered biological function,
cytotoxicity, and genotoxicity.[2][3] Glycidol, a component of glycidyl esters, is classified as a
probable human carcinogen (Group 2A) by the International Agency for Research on Cancer
(IARC), primarily due to its ability to form DNA adducts.[4][5]
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Q2: What is the primary chemical mechanism for the reaction of Glycidyl Caprylate with

macromolecules?

The primary mechanism is an epoxide ring-opening reaction, which is a type of nucleophilic
addition. The highly strained three-membered epoxide ring is susceptible to attack by
nucleophiles. In a biological context, common nucleophiles include the side chains of amino
acids like cysteine (thiol group), lysine (amino group), and histidine (imidazole group), as well
as nucleophilic sites on DNA bases.[6][7] This reaction results in the formation of a stable
covalent bond, creating a "glycidyl adduct" on the macromolecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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